Cas no 133034-13-6 (2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde)

133034-13-6 structure
Product name:2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde
2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde
- 3'-Formyl-2', 4', 6'-trihydroxy-5'-methyldihydrochalcone
- MEGxp0_000878
- 3'-formyl-2',4',6'-trihydroxy-5'-methyldihydrochalcone
- 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropanoyl)benzaldehyde
- 133034-13-6
- CHEMBL268838
- LMPK12120489
-
- Inchi: InChI=1S/C17H16O5/c1-10-15(20)12(9-18)17(22)14(16(10)21)13(19)8-7-11-5-3-2-4-6-11/h2-6,9,20-22H,7-8H2,1H3
- InChI Key: HKKGGXRAYMJKFW-UHFFFAOYSA-N
- SMILES: Cc1c(O)c(C=O)c(O)c(C(=O)CCc2ccccc2)c1O
Computed Properties
- Exact Mass: 300.09977361Da
- Monoisotopic Mass: 300.09977361Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.592
- Topological Polar Surface Area: 94.8Ų
2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde Related Literature
-
Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
-
Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
133034-13-6 (2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde) Related Products
- 1807260-90-7(Ethyl 2-cyano-3-ethyl-4-nitrobenzoate)
- 1690890-22-2(2-Chloro-1-(3-chloro-4-methylthiophen-2-yl)ethan-1-one)
- 680618-12-6(2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)
- 2111283-29-3(3-amino-2-(2,3-dimethoxyphenyl)-2-methylpropan-1-ol)
- 2228320-83-8(2-bromo-4-2-(1-hydroxycyclopropyl)ethylphenol)
- 1392219-11-2((2S)-4-tert-butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-oxo-butanoic acid)
- 2229343-24-0(3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-methylbutanoic acid)
- 1956377-75-5(1-Methyl-1-azaspiro[4.5]decan-8-amine dihydrochloride)
- 1823183-22-7(4-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine)
- 2227815-86-1(rac-(1R,2S)-2-(2-bromo-6-methoxyphenyl)cyclopropan-1-amine)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
